Cas no 764-59-0 (hex-5-enal)

• Product name: hex-5-enal
• CAS No: 764-59-0
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD12024934
• CID: 572772
• PubChem ID: 69817

hex-5-enal Chemical and Physical Properties

Names and Identifiers

• 5-Hexenal
• hex-5-enal
• 1-hexen-6-al
• 5-hexen-1-al
• AC1L2CQE
• AC1Q2AB2
• AC1Q6QJX
• aldehyde (2)
• CTK2H9989
• EINECS 212-127-0
• Hex-5-en-1-al

• MDL： MFCD12024934
• Inchi： InChI=1S/C6H10O/c1-2-3-4-5-6-7/h2,6H,1,3-5H2
• InChI Key： USLRUYZDOLMIRJ-UHFFFAOYSA-N
• SMILES： C=CCCCC=O

Computed Properties

• Exact Mass: 98.0732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Tautomer Count: 2

Experimental Properties

• Density: 0.817
• Boiling Point: 128 ºC
• Flash Point: 19 ºC
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes